Cas no 2227747-95-5 ((3R)-3-(5-chloro-2-nitrophenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(5-chloro-2-nitrophenyl)-3-hydroxypropanoic acid
• CAS No: 2227747-95-5
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 6167903
• PubChem ID: 165741599
• Update Time: 2025-10-31

(3R)-3-(5-chloro-2-nitrophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-chloro-2-nitrophenyl)-3-hydroxypropanoic acid
• 2227747-95-5
• EN300-1981026

• Inchi： 1S/C9H8ClNO5/c10-5-1-2-7(11(15)16)6(3-5)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)/t8-/m1/s1
• InChI Key： YLZWNIVLUKSYCP-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=C(C=1)[C@@H](CC(=O)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.0091000g/mol
• Monoisotopic Mass: 245.0091000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Additional information on (3R)-3-(5-chloro-2-nitrophenyl)-3-hydroxypropanoic acid

Research Brief on (3R)-3-(5-chloro-2-nitrophenyl)-3-hydroxypropanoic acid (CAS: 2227747-95-5): Recent Advances and Applications

The compound (3R)-3-(5-chloro-2-nitrophenyl)-3-hydroxypropanoic acid (CAS: 2227747-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral β-hydroxy acid derivative serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting enzymatic pathways and receptor modulation. Recent studies have explored its potential as a building block for novel therapeutics, with a focus on its stereoselective synthesis, metabolic stability, and pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in the development of selective enzyme inhibitors. Researchers utilized (3R)-3-(5-chloro-2-nitrophenyl)-3-hydroxypropanoic acid as a key precursor for synthesizing potent inhibitors of phosphodiesterase-4 (PDE4), a target for inflammatory diseases such as COPD and psoriasis. The study demonstrated that the (R)-enantiomer exhibited superior binding affinity compared to its (S)-counterpart, underscoring the importance of stereochemistry in drug design. The compound's nitro and chloro substituents were found to enhance interactions with hydrophobic pockets in the PDE4 active site.

In the realm of synthetic methodology, a breakthrough was reported in Organic Letters (2024) describing a novel biocatalytic approach to produce (3R)-3-(5-chloro-2-nitrophenyl)-3-hydroxypropanoic acid with >99% enantiomeric excess. Using engineered ketoreductases, researchers achieved high-yield conversion of the corresponding β-keto ester under mild conditions, addressing previous challenges in scalability and environmental impact associated with traditional chemical synthesis routes. This advancement has significant implications for industrial-scale production of chiral pharmaceuticals.

Pharmacokinetic studies of derivatives containing this structural motif have revealed interesting metabolic profiles. A 2024 Drug Metabolism and Disposition paper reported that the hydroxy acid moiety facilitates rapid conjugation with glucuronic acid, while the chloro-nitrophenyl group demonstrates unusual stability against hepatic cytochrome P450-mediated oxidation. These properties make the compound particularly valuable for designing prodrugs with improved bioavailability and reduced first-pass metabolism.

Emerging applications in targeted drug delivery systems have also been explored. Recent work published in Bioconjugate Chemistry (2024) demonstrated the utility of (3R)-3-(5-chloro-2-nitrophenyl)-3-hydroxypropanoic acid as a linker molecule in antibody-drug conjugates (ADCs). The compound's ability to undergo controlled cleavage in acidic environments (e.g., tumor microenvironments) while maintaining stability in plasma makes it an attractive candidate for next-generation ADC development, particularly for hematological malignancies.

Ongoing clinical trials (as of Q2 2024) are investigating several drug candidates incorporating this chiral building block, including a novel JAK-STAT inhibitor for autoimmune disorders and a small molecule activator of Nrf2 for neurodegenerative diseases. Preliminary results suggest favorable safety profiles and promising therapeutic indices, though comprehensive phase III data are still pending.

In conclusion, (3R)-3-(5-chloro-2-nitrophenyl)-3-hydroxypropanoic acid continues to demonstrate versatile applications in medicinal chemistry, from its fundamental role in chiral synthesis to its incorporation into advanced therapeutic modalities. The compound's unique structural features and demonstrated biological activities position it as a valuable scaffold for future drug discovery efforts, particularly in areas requiring precise stereochemical control and targeted delivery mechanisms.